(1R)-2-[4-(3,6-dimethylpyrazin-2-yl)piperazin-1-yl]-2-oxo-1-phenylethanamine

• IUPAC Name: (2R)-2-amino-1-[4-(3,6-dimethylpyrazin-2-yl)piperazin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C18H23N5O/c1-13-12-20-14(2)17(21-13)22-8-10-23(11-9-22)18(24)16(19)15-6-4-3-5-7-15/h3-7,12,16H,8-11,19H2,1-2H3/t16-/m1/s1
• InChI Key: GTXFIQYQSGFKAZ-MRXNPFEDSA-N
• Canonical SMILES: CC1=CN=C(C(=N1)N2CCN(CC2)C(=O)C(C3=CC=CC=C3)N)C
• Isomeric SMILES: CC1=CN=C(C(=N1)N2CCN(CC2)C(=O)[C@@H](C3=CC=CC=C3)N)C
• Molecular Formula: C18H23N5O
• Molecular Weight: 325.4 g/mol

Description

(1R)-2-[4-(3,6-dimethylpyrazin-2-yl)piperazin-1-yl]-2-oxo-1-phenylethanamine, also known as DMPP, is a small molecule that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DMPP is a piperazine derivative that exhibits high affinity and selectivity for certain receptors in the central nervous system.

Mechanism of Action

The mechanism of action of (1R)-2-[4-(3,6-dimethylpyrazin-2-yl)piperazin-1-yl]-2-oxo-1-phenylethanamine is complex and involves multiple receptor systems in the central nervous system. This compound acts as a partial agonist at the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and cognition. It also acts as an antagonist at the serotonin 5-HT2A receptor, which is involved in the regulation of perception and hallucinations. This compound also exhibits moderate affinity for the dopamine D2 receptor, which is involved in the regulation of movement and reward.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in various animal models. It has been shown to increase the release of serotonin and dopamine in certain brain regions, which may contribute to its antidepressant and antipsychotic effects. This compound has also been shown to increase the expression of certain neurotrophic factors, such as brain-derived neurotrophic factor, which may play a role in its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of (1R)-2-[4-(3,6-dimethylpyrazin-2-yl)piperazin-1-yl]-2-oxo-1-phenylethanamine for lab experiments is its high affinity and selectivity for certain receptors in the central nervous system. This makes it a useful tool for studying the function of these receptors and their role in various neurological and psychiatric disorders. However, one of the limitations of this compound is its relatively low potency compared to other drugs that target the same receptors. This can make it difficult to achieve the desired pharmacological effects at lower doses.

Future Directions

There are several future directions for research on (1R)-2-[4-(3,6-dimethylpyrazin-2-yl)piperazin-1-yl]-2-oxo-1-phenylethanamine. One area of interest is the development of more potent analogs that can target the same receptors with higher affinity and selectivity. Another area of interest is the investigation of the neuroprotective effects of this compound and its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on various neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of (1R)-2-[4-(3,6-dimethylpyrazin-2-yl)piperazin-1-yl]-2-oxo-1-phenylethanamine involves several steps, including the preparation of the starting materials, the formation of the piperazine ring, and the introduction of the pyrazine and phenyl groups. The most commonly used method for the synthesis of this compound is the reaction of 3,6-dimethylpyrazine-2-carboxylic acid with 1-(2-chloroethyl)piperazine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide. The resulting intermediate is then treated with phenylglycinol and a reducing agent such as sodium borohydride to yield this compound.

Scientific Research Applications

(1R)-2-[4-(3,6-dimethylpyrazin-2-yl)piperazin-1-yl]-2-oxo-1-phenylethanamine has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to exhibit high affinity and selectivity for certain receptors in the central nervous system, including the serotonin 5-HT1A and 5-HT2A receptors, the dopamine D2 receptor, and the alpha-2 adrenergic receptor. This compound has been investigated as a potential treatment for depression, anxiety, schizophrenia, and Parkinson's disease.